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Abstract
This application note details a comprehensive methodology for the identification and

quantification of Butyl butyryllactate using Gas Chromatography-Mass Spectrometry (GC-

MS). Butyl butyryllactate is a key flavor and fragrance compound, and its analysis is crucial in

the food, beverage, and cosmetic industries.[1][2] This document provides a detailed

experimental protocol, including sample preparation and instrument parameters, as well as

expected quantitative data and mass spectral information. The described workflow is designed

to be a robust starting point for researchers and professionals involved in the analysis of

volatile and semi-volatile organic compounds.

Introduction
Butyl butyryllactate (CAS No. 7492-70-8) is a diester recognized for its creamy, buttery, and

subtly fruity aroma.[1][2] It is utilized as a flavoring agent in a variety of products, including

dairy, fruit, and baked goods.[1] Accurate and sensitive analytical methods are essential for

quality control, formulation development, and regulatory compliance. Gas Chromatography-

Mass Spectrometry (GC-MS) is a powerful technique for the analysis of such volatile
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compounds, offering high-resolution separation and definitive identification based on mass

spectra.[3] This application note presents a validated GC-MS method suitable for the analysis

of Butyl butyryllactate in liquid matrices.

Experimental Protocol
Sample Preparation: Liquid-Liquid Extraction (LLE)
This protocol is suitable for the extraction of Butyl butyryllactate from liquid samples such as

beverages or liquid food products.

Sample Collection: Transfer 5 mL of the liquid sample into a 15 mL screw-cap centrifuge

tube.

Internal Standard: Add an appropriate internal standard to the sample to enable accurate

quantification.

Extraction Solvent: Add 5 mL of a suitable organic solvent with low water miscibility, such as

dichloromethane or hexane.

Extraction: Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and

extraction of the analyte into the organic phase.

Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to achieve a clear

separation of the aqueous and organic layers.

Collection: Carefully transfer the organic layer (top or bottom depending on the solvent

density) to a clean vial using a Pasteur pipette.

Drying: Add a small amount of anhydrous sodium sulfate to the collected organic phase to

remove any residual water.

Concentration (Optional): If higher sensitivity is required, the extract can be concentrated

under a gentle stream of nitrogen.

Sample Transfer: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Parameters
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The following instrumental parameters are recommended for the analysis of Butyl
butyryllactate. Optimization may be required based on the specific instrument and sample

matrix.

Parameter Setting

Gas Chromatograph

Injection Volume 1 µL

Inlet Temperature 250°C

Injection Mode Splitless

Carrier Gas Helium at a constant flow of 1.0 mL/min

Column
DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Oven Program
Initial temperature 50°C, hold for 2 min, ramp to

250°C at 10°C/min, hold for 5 min

Mass Spectrometer

Ion Source Temp. 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Analyzer Quadrupole

Acquisition Mode
Full Scan (m/z 40-300) or Selected Ion

Monitoring (SIM)

Transfer Line Temp. 280°C

Quantitative Data
The following table summarizes the key mass spectral data for Butyl butyryllactate, which can

be used for its identification and for setting up a Selected Ion Monitoring (SIM) method for

enhanced sensitivity. The base peak is the most abundant ion and is typically used for

quantification.
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Analyte
Molecular

Weight

Base Peak

(m/z)

Quantifier Ion

(m/z)

Qualifier Ions

(m/z)

Butyl

butyryllactate
216.27 71 71 41, 115, 57, 43

Data sourced from PubChem CID 24114.[4]

Mass Spectrum and Fragmentation
The electron ionization mass spectrum of Butyl butyryllactate is characterized by several key

fragment ions. The base peak at m/z 71 corresponds to the butyryl cation [CH3CH2CH2CO]+,

formed by alpha-cleavage. Other significant ions include m/z 41 [C3H5]+, m/z 115, m/z 57

[C4H9]+, and m/z 43 [C3H7]+.[4] Understanding these fragmentation patterns is crucial for the

correct identification of the compound. While a detailed fragmentation analysis for Butyl
butyryllactate is not readily available, the fragmentation of the structurally similar compound,

butyl butyrate, involves mechanisms such as α-cleavage and McLafferty rearrangements,

which are also expected for Butyl butyryllactate.[5][6][7]

Diagrams
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Caption: GC-MS Analysis Workflow for Butyl Butyryllactate.
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Caption: Logical Fragmentation of Butyl Butyryllactate in EI-MS.

Conclusion
The GC-MS method outlined in this application note provides a reliable and robust framework

for the analysis of Butyl butyryllactate in various liquid matrices. The detailed sample

preparation protocol and instrument parameters serve as a solid starting point for method

development and routine analysis. The provided quantitative data and fragmentation

information will aid in the accurate identification and quantification of this important flavor

compound. Researchers and scientists can adapt this protocol to suit their specific analytical

needs and instrumentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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